Cas no 2172454-80-5 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid)

• Product Name: 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid
• CAS No: 2172454-80-5
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6455730
• PubChem ID: 165525099
• Update Time: 2025-06-08

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid
• 2172454-80-5
• 2-[(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}azetidin-3-yl)oxy]acetic acid
• EN300-1573184

• Inchi： 1S/C24H26N2O7/c27-22(26-11-16(12-26)32-15-23(28)29)14-31-10-9-25-24(30)33-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,30)(H,28,29)
• InChI Key： GUIPEZYXYWKCBL-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid

Introduction to 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic Acid (CAS No. 2172454-80-5)

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid, identified by its CAS number 2172454-80-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety, an azetidine ring, and multiple functional groups such as amino and carboxylic acid functionalities. The presence of these features makes it a promising candidate for further exploration in drug discovery and development.

The fluorenyl group in this compound is particularly noteworthy due to its stability and its ability to enhance the solubility and bioavailability of attached molecules. This property is increasingly relevant in modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The azetidine ring, a five-membered heterocyclic structure, introduces conformational flexibility, which can be exploited to fine-tune interactions with biological targets. Together with the methoxycarbonyl and amino substituents, these components contribute to the compound's potential as a bioactive molecule.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. Compounds like 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid represent the cutting edge of this effort. The integration of advanced functional groups into a single molecular framework allows for the design of compounds with tailored properties. For instance, the carboxylic acid group can serve as a site for further derivatization, enabling the creation of prodrugs or conjugates that enhance target specificity.

One of the most compelling aspects of this compound is its potential application in modulating biological pathways associated with inflammation and cancer. The fluorenyl moiety has been shown to improve metabolic stability, while the azetidine ring can interact with enzymes and receptors in a manner that may inhibit unwanted biological activity. Preliminary studies have suggested that derivatives of this compound could exhibit inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are implicated in conditions ranging from arthritis to certain types of cancer, making them attractive targets for therapeutic intervention.

The methoxycarbonyl group not only enhances the compound's solubility but also provides a site for selective modifications that can fine-tune its pharmacological properties. For example, introducing additional functional groups at this position could alter the compound's binding affinity or metabolic stability. Such modifications are critical in drug development, as they can significantly impact the compound's overall efficacy and safety profile. The ability to systematically modify these functional groups allows researchers to explore a wide range of biological activities.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid. Molecular modeling techniques enable researchers to predict how different structural modifications will affect the compound's interactions with biological targets. This approach has been particularly valuable in identifying lead compounds that exhibit high affinity and selectivity for specific receptors or enzymes. By leveraging these computational tools, scientists can optimize the compound's structure before moving into expensive and time-consuming experimental validations.

The role of azetidine derivatives in medicinal chemistry cannot be overstated. These heterocycles have been extensively studied due to their ability to mimic natural amino acids while maintaining structural stability. The five-membered ring provides a rigid yet flexible framework that can interact with biological targets in unique ways. In particular, azetidine derivatives have shown promise as inhibitors of peptidases and proteases, which are enzymes involved in various pathological processes. The presence of an amino group within the azetidine ring allows for further functionalization, enabling the design of compounds with enhanced binding properties.

The incorporation of a fluorenyl moiety into pharmaceutical candidates is another innovative strategy that has gained traction in recent years. The fluorene group is known for its excellent photophysical properties, making it useful in fluorescent probes and imaging agents. Additionally, its hydrophobic nature can improve membrane permeability, which is beneficial for oral bioavailability. In combination with other functional groups like carboxylic acids and amino groups, fluorene derivatives offer a versatile platform for drug discovery.

Current research efforts are focused on understanding how structural modifications influence the biological activity of compounds like 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yl)oxyacetic acid. By systematically varying substituents such as the fluorenyl group or the azetidine ring, scientists aim to identify optimal configurations that maximize therapeutic effects while minimizing side effects. These studies often involve high-throughput screening (HTS) approaches, where large libraries of compounds are rapidly tested against biological targets.

The development of novel synthetic methodologies has also played a crucial role in advancing research related to this compound. Efficient synthetic routes allow researchers to produce complex molecules on a scalable basis, facilitating both preclinical studies and potential future clinical trials. Advances in green chemistry have further contributed to more sustainable production processes, reducing waste and energy consumption without compromising yield or purity.

In conclusion,2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidin-3-yloxyacetic acid (CAS No. 2172454-80) represents a significant advancement in pharmaceutical chemistry. Its unique structural features—such as the presence of fluorenyl and azetidine moieties—make it a promising candidate for further exploration in drug discovery. Ongoing research aims to harness its potential by optimizing its pharmacological properties through targeted modifications and leveraging cutting-edge computational tools for efficient development pipelines.